2-(Thiolan-2-yl)ethan-1-amine

• Molecular Formula: C6H13NS
• Molecular Weight: 131.24 g/mol
• IUPAC Name: 2-(thiolan-2-yl)ethanamine
• InChI: InChI=1S/C6H13NS/c7-4-3-6-2-1-5-8-6/h6H,1-5,7H2
• InChI Key: IOQHDQJALHJOLF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(SC1)CCN

Description

2-(Thiolan-2-yl)ethan-1-amine is a chemical compound with the molecular formula C6H13NS.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Thiolan-2-yl)ethan-1-amine typically involves the reaction of thiolane with ethylamine under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product . The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The use of advanced technologies and automation ensures consistent quality and efficiency in the production process .

Chemical Reactions Analysis

Types of Reactions

2-(Thiolan-2-yl)ethan-1-amine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions . These reactions are essential for modifying the compound’s properties and enhancing its applicability in different fields.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used to oxidize this compound.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed to reduce the compound.

Substitution: Substitution reactions often involve halogenating agents or nucleophiles to replace specific functional groups.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or other reduced derivatives .

Scientific Research Applications

2-(Thiolan-2-yl)ethan-1-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing various organic compounds and heterocycles.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its therapeutic potential in treating certain medical conditions.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Thiolan-2-yl)ethan-1-amine involves its interaction with specific molecular targets and pathways. The compound may act on enzymes or receptors, modulating their activity and leading to various biological effects . Detailed studies are required to elucidate the precise molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 2-(Thiolan-3-yl)ethan-1-amine
• (1S)-1-(Thiolan-2-yl)ethan-1-amine

Uniqueness

2-(Thiolan-2-yl)ethan-1-amine is unique due to its specific structural features and reactivity. Its thiolane ring and ethylamine moiety confer distinct chemical properties, making it valuable for various applications . Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, highlighting its potential for specialized uses .